Cas no 2252149-64-5 (2-(3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-amine hydrochloride)

• Product Name: 2-(3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-amine hydrochloride
• CAS No: 2252149-64-5
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• CID: 6406814
• PubChem ID: 135380214
• Update Time: 2025-10-30

2-(3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-amine hydrochloride
• Z2310672485
• EN300-20867504
• 2252149-64-5
• SCHEMBL20562122

• Inchi： 1S/C11H15NO.ClH/c12-6-5-9-3-4-11-10(8-9)2-1-7-13-11;/h3-4,8H,1-2,5-7,12H2;1H
• InChI Key： RRUKYZABMZTAQI-UHFFFAOYSA-N
• SMILES： Cl.O1CCCC2C=C(C=CC1=2)CCN

Computed Properties

• Exact Mass: 213.0920418g/mol
• Monoisotopic Mass: 213.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-amine hydrochloride

Comprehensive Overview of 2-(3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-amine hydrochloride (CAS No. 2252149-64-5)

2-(3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-amine hydrochloride (CAS No. 2252149-64-5) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as a chromane derivative, is part of a broader class of benzopyran-based amines, which are known for their potential therapeutic applications. The hydrochloride salt form enhances its solubility and stability, making it suitable for various experimental and developmental purposes.

The structural uniqueness of 2-(3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-amine hydrochloride lies in its chromane core, a bicyclic framework combining a benzene ring and a pyran ring. This scaffold is frequently explored in drug discovery due to its versatility and bioactivity. Researchers are particularly interested in its potential interactions with central nervous system (CNS) targets, given the amine functionality, which is a common feature in neuromodulators.

In recent years, the demand for chromane derivatives has surged, driven by their relevance in addressing neurodegenerative disorders and mood-related conditions. A growing body of literature suggests that compounds like 2-(3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-amine hydrochloride may influence serotonergic or dopaminergic pathways, aligning with current trends in precision medicine and personalized therapeutics. These attributes make it a subject of interest in both academic and industrial research settings.

From a synthetic chemistry perspective, the preparation of 2-(3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-amine hydrochloride involves multi-step organic transformations, including cyclization and amine functionalization. The hydrochloride salt is typically obtained through acid-base reactions, ensuring high purity for research applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize its structural and chemical properties.

The compound’s potential extends beyond neuroscience. Recent studies highlight its utility in cancer research, particularly in modulating cell signaling pathways. Its benzopyran backbone is structurally similar to other bioactive molecules, prompting investigations into its anti-inflammatory and antioxidant properties. Such versatility underscores its value as a scaffold for drug design.

In the context of green chemistry, efforts are underway to optimize the synthesis of 2-(3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-amine hydrochloride using sustainable methodologies. Researchers are exploring catalytic processes and solvent-free conditions to reduce environmental impact while maintaining yield and purity. This aligns with global initiatives to promote eco-friendly pharmaceutical production.

For researchers sourcing this compound, quality assurance is paramount. Reputable suppliers provide certificates of analysis (CoA) and ensure compliance with Good Laboratory Practice (GLP) standards. Storage recommendations typically include cool, dry conditions to preserve stability, as the hydrochloride salt is hygroscopic in nature.

Looking ahead, the trajectory of 2-(3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-amine hydrochloride research is poised for expansion. With advancements in computational chemistry and high-throughput screening, its mechanistic insights and applications are expected to deepen. Collaborative efforts between chemists, biologists, and clinicians will further elucidate its role in modern therapeutics.